Cas no 1375068-98-6 (3-(3-Methylbutane)sulfonylaniline)

• Product Name: 3-(3-Methylbutane)sulfonylaniline
• CAS No: 1375068-98-6
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• MDL: MFCD22205835
• CID: 3043860
• Update Time: 2023-11-22

3-(3-Methylbutane)sulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methylbutane)sulfonyl]aniline
• 3-(3-methylbutylsulfonyl)aniline
• 3-(Isopentylsulfonyl)aniline
• V2748
• A906144
• 3-(3-Methylbutane)sulfonylaniline

• MDL： MFCD22205835
• Inchi： 1S/C11H17NO2S/c1-9(2)6-7-15(13,14)11-5-3-4-10(12)8-11/h3-5,8-9H,6-7,12H2,1-2H3
• InChI Key： BPPLBTGXTYNCCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(CCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.098
• Monoisotopic Mass: 227.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds